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Compound of Interest

Compound Name: 6alpha-Hydroxycortisol
CAS No.: 2242-98-0
Cat. No.: B030073
Get Quote
. J

The following guide details the proper disposal and handling procedures for 6

-Hydroxycortisol (CAS: 2242-98-0). This protocol is designed for research laboratories and
drug development facilities, prioritizing personnel safety, regulatory compliance (EPA/RCRA),
and environmental protection.

Executive Summary: The "Zero-Release" Standard

As a Senior Application Scientist, my core directive for handling corticosteroid metabolites like 6

-Hydroxycortisol is a "Zero-Release" policy. While not always explicitly P-listed or U-listed
under RCRA, this compound is a potent endocrine disruptor and reproductive toxin. It must
never be discharged down the drain. High-temperature incineration is the only validated
method for the destruction of the steroid nucleus.

Chemical Safety & Hazard Profile

Before disposal, you must understand the specific hazards that dictate the waste stream.
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Parameter Specification
6
Chemical Name
-Hydroxycortisol
CAS Number 2242-98-0
C
Molecular Formula H
O

o Reproductive Toxicity (Category 1B), Germ Cell
GHS Classification B
Mutagenicity (Category 2)

Signal Word DANGER

Endocrine system, Reproductive system,
Target Organs
Adrenal glands

Physical State Solid (White to off-white powder)

Critical Safety Note: As a reproductive toxin, this substance is classified by OSHA as a
"Particularly Hazardous Substance" (PHS).[1] All waste handling requires a Designated Area
and specific PPE (double nitrile gloves, lab coat, safety glasses).

Waste Classification Logic

Proper disposal begins with correct classification. Although 6

-Hydroxycortisol is not a specific P-listed or U-listed waste under the Resource Conservation
and Recovery Act (RCRA), it must be managed as Hazardous Chemical Waste due to its
toxicity characteristic.

 RCRA Status: Non-Regulated (Federal), but often regulated as "Toxic" by state agencies
(e.g., California) or institutional policy.

» EPA Waste Code (Best Practice): If mixed with solvents, use the solvent codes (e.g., D001
for Ignitable, FOO3 for spent solvents). If pure solid, label as "Non-RCRA Regulated
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Hazardous Waste - Toxic."

» Prohibition:NEVER dispose of in regular trash or municipal sewage systems (Sewer Ban).

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Pure Substance &
Contaminated Items)

Applies to: Expired powder, weighing boats, contaminated gloves, pipette tips, and dry spill
cleanup materials.

e Segregation: Do not mix with general trash or biohazard waste (unless infectious).
Segregate into a dedicated "Chemically Contaminated Debris" stream.

o Containerization:

o Use a wide-mouth, high-density polyethylene (HDPE) jar or a dedicated hazardous waste
bag (clear or yellow, depending on facility color codes).

o Double-bagging is mandatory for reproductive toxins to prevent dust release.
e Labeling:
o Label must read: "Hazardous Waste - Solid - Toxic (Reproductive Toxin)."
o List constituent: "6
-Hydroxycortisol <1% (Trace)."

e Destruction Method: Ship for High-Temperature Incineration (>850°C). This ensures thermal
decomposition of the steroid ring structure.

Scenario B: Liquid Waste (Stock Solutions & HPLC
Effluent)

Applies to: Unused stock solutions (e.g., in Methanol/DMSQO) and HPLC waste streams.
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o Solvent Compatibility: 6

-Hydroxycortisol is typically dissolved in Methanol, Acetonitrile, or DMSO. These are
compatible with standard organic waste streams.

e Collection:
o Collect in a standard 4L or 10L safety solvent container (carboy).

o Crucial: Ensure the container is vented or has a pressure-relief cap if generating gas
(unlikely here, but good practice).

e Labeling:
o Primary Hazard: Ignitable (due to solvent).
o Secondary Hazard: Toxic (due to steroid).
o Label: "Hazardous Waste - Flammable/Toxic. Contains: Methanol (99%), 6
-Hydroxycortisol (<1%)."

e Disposal: Send for Fuel Blending or Incineration. Fuel blending allows the solvent to be used
as fuel in cement kilns, destroying the steroid in the process.

Visual Disposal Workflow

The following diagram illustrates the decision logic for segregating 6

-Hydroxycortisol waste streams.
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Figure 1: Decision tree for segregating and disposing of 6
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-Hydroxycortisol based on physical state and solvent content.

Emergency Spill Response Protocol

In the event of a spill, immediate action is required to prevent exposure and environmental
contamination.

Evacuate & Alert: Clear the immediate area. Alert the lab safety officer.

PPE Up: Don double nitrile gloves, lab coat, safety goggles, and a N95/P100 respirator (if
powder is aerosolized).

Containment (Powder):
o Do NOT Dry Sweep. This generates toxic dust.

o Cover the spill with wet paper towels (soaked in water or mild detergent) to dampen the
powder.

o Wipe up specifically from the outside in to avoid spreading.
Containment (Liquid):
o Absorb with inert material (vermiculite, sand, or chemical spill pads).

Disposal of Cleanup Materials: Place all wipes, absorbents, and gloves into the Solid
Hazardous Waste container (as described in Scenario A).

Decontamination: Clean the surface with a detergent solution followed by water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [6alpha-Hydroxycortisol proper disposal procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030073/docs#6alpha-hydroxycortisol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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